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Compound of Interest

3-Methyl-5-nitro-1H-indole-2-
Compound Name: o
carboxylic acid

Cat. No.: B2916882

An In-Depth Technical Guide to the Physicochemical Properties of 3-Methyl-5-nitro-1H-indole-
2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-5-nitro-1H-indole-2-carboxylic acid is a heterocyclic organic compound featuring
an indole core, a structural motif of significant interest in medicinal chemistry and materials
science. The strategic placement of a methyl group, a nitro group, and a carboxylic acid
function imparts a unique electronic and steric profile, making it a valuable building block for
the synthesis of more complex molecules, including potential pharmaceutical agents.

The journey of a candidate molecule from laboratory synthesis to a viable drug product is
fundamentally governed by its physicochemical properties. These characteristics—such as
acidity (pKa), solubility, and lipophilicity—dictate its absorption, distribution, metabolism, and
excretion (ADME) profile, as well as its formulation feasibility. This guide, written from the
perspective of a Senior Application Scientist, provides a comprehensive analysis of the core
physicochemical properties of 3-Methyl-5-nitro-1H-indole-2-carboxylic acid. It combines
theoretical principles with detailed, field-proven experimental protocols to empower researchers
in their drug discovery and development endeavors.
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Chemical Identity and Structural Attributes

A precise understanding of a molecule's structure is the foundation upon which all other
physicochemical characterization is built.

IUPAC Name: 3-methyl-5-nitro-1H-indole-2-carboxylic acid[1]

CAS Number: 446830-73-5[1][2]

Molecular Formula: C10HsN204[1][2]

Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)--INVALID-LINK--[0-])C(=0)O[1][3]

InChiKey: BUWLROXHVDVDKY-UHFFFAOYSA-N[1][3]

The structure combines an acidic carboxylic acid group, a basic indole nitrogen, a lipophilic
methyl group, and a strongly electron-withdrawing nitro group. This combination suggests a
complex interplay of properties, including pH-dependent solubility and the potential for
hydrogen bonding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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